Cas no 111863-62-8 (Adenosine,N,N''-1,8-octanediylbis- (9CI))
111863-62-8 structure
Product Name:Adenosine,N,N''-1,8-octanediylbis- (9CI)
CAS No:111863-62-8
MF:C28H40N10O8
MW:644.679405212402
CID:145668
PubChem ID:183355
Update Time:2025-04-19
Adenosine,N,N''-1,8-octanediylbis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N,N''-1,8-octanediylbis- (9CI)
- (2R,3R,4S,5R)-2-[6-[8-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]octylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 111863-62-8
- Adenosine, N,N''-1,8-octanediylbis-
-
- Inchi: 1S/C28H40N10O8/c39-9-15-19(41)21(43)27(45-15)37-13-35-17-23(31-11-33-25(17)37)29-7-5-3-1-2-4-6-8-30-24-18-26(34-12-32-24)38(14-36-18)28-22(44)20(42)16(10-40)46-28/h11-16,19-22,27-28,39-44H,1-10H2,(H,29,31,33)(H,30,32,34)/t15-,16-,19-,20-,21-,22-,27-,28-/m1/s1
- InChI Key: ABJIEHZAKIAYJF-DWVGVLABSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 644.3034
- Monoisotopic Mass: 644.30305827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 46
- Rotatable Bond Count: 15
- Complexity: 879
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 251Ų
Experimental Properties
- PSA: 251.1
Adenosine,N,N''-1,8-octanediylbis- (9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
111863-62-8 (Adenosine,N,N''-1,8-octanediylbis- (9CI)) Related Products
- 26293-51-6(Adenosine, N-pentyl-(8CI,9CI))
- 56934-06-6(Adenosine, N-(6-aminohexyl)-)
- 60687-66-3(Adenosine,N-(4-aminobutyl)-)
- 23096-10-8(Adenosine,N-butyl- (8CI,9CI))
- 111863-61-7(Adenosine,N,N''-1,6-hexanediylbis- (9CI))
- 111863-65-1(Adenosine,N,N''-1,12-dodecanediylbis- (9CI))
- 90275-18-6(Adenosine, N,N''-1,3-propanediylbis- (9CI))
- 14357-08-5(N6-Ethyladenosine)
- 111863-56-0(Adenosine,N-(8-aminooctyl)- (9CI))
- 15824-83-6(Adenosine, N-hexyl-(8CI,9CI))
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